Cas no 42021-83-0 (Inosine,6-S-methyl-6-thio-, 5'-carbamate (9CI))

Inosine,6-S-methyl-6-thio-, 5'-carbamate (9CI) structure
42021-83-0 structure
Product Name:Inosine,6-S-methyl-6-thio-, 5'-carbamate (9CI)
CAS No:42021-83-0
MF:C12H15N5O5S
MW:341.343000650406
CID:334143
PubChem ID:290109
Update Time:2025-04-19

Inosine,6-S-methyl-6-thio-, 5'-carbamate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Inosine,6-S-methyl-6-thio-, 5'-carbamate (9CI)
    • CTK5D5986
    • D-Ribose,5-O-(phenylmethyl)-
    • FT-0663036
    • O5-Benzyl-ribose
    • DTXSID10962201
    • NSC152732
    • NSC-152732
    • 42021-83-0
    • 9-{5-O-[Hydroxy(imino)methyl]pentofuranosyl}-6-(methylsulfanyl)-9H-purine
    • Inchi: 1S/C12H15N5O5S/c1-23-10-6-9(14-3-15-10)17(4-16-6)11-8(19)7(18)5(22-11)2-21-12(13)20/h3-5,7-8,11,18-19H,2H2,1H3,(H2,13,20)
    • InChI Key: IUNZYTMTXHALNF-UHFFFAOYSA-N
    • SMILES: S(C)C1C2=C(N=CN=1)N(C=N2)C1C(C(C(COC(N)=O)O1)O)O

Computed Properties

  • Exact Mass: 341.07900
  • Monoisotopic Mass: 341.07938977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 171Ų

Experimental Properties

  • PSA: 170.91000
  • LogP: -0.03700
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